Cas no 127403-97-8 (2-(cyclohexylmethyl)aminopropane-1,3-diol)

• Product Name: 2-(cyclohexylmethyl)aminopropane-1,3-diol
• CAS No: 127403-97-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 3702133
• PubChem ID: 65310378
• Update Time: 2025-04-22

2-(cyclohexylmethyl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(cyclohexylmethyl)amino]-
• 2-(cyclohexylmethyl)aminopropane-1,3-diol
• AKOS014645264
• 2-[(Cyclohexylmethyl)amino]propane-1,3-diol
• 127403-97-8
• EN300-162092

• Inchi： 1S/C10H21NO2/c12-7-10(8-13)11-6-9-4-2-1-3-5-9/h9-13H,1-8H2
• InChI Key： KJGOPQDCOHHIGP-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1CCCCC1)CO

Computed Properties

• Exact Mass: 187.157228913Da
• Monoisotopic Mass: 187.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5Ų